Cas no 3622-48-8 (Benzothiazole,5-methyl-2-(methylthio)-)

Benzothiazole,5-methyl-2-(methylthio)- is a heterocyclic organic compound featuring a benzothiazole core substituted with a methyl group at the 5-position and a methylthio group at the 2-position. This structure imparts unique chemical properties, making it valuable in synthetic organic chemistry and industrial applications. The compound exhibits stability under various conditions and serves as a versatile intermediate in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. Its electron-rich aromatic system allows for selective functionalization, enabling tailored modifications for specific applications. The presence of the methylthio group enhances reactivity in nucleophilic substitution reactions, broadening its utility in fine chemical synthesis. Proper handling and storage are recommended due to its potential sensitivity to light and moisture.

Benzothiazole,5-methyl-2-(methylthio)- structure

3622-48-8 structure

Product Name:Benzothiazole,5-methyl-2-(methylthio)-

CAS No:3622-48-8

MF:C₉H₉NS₂

MW:195.30445933342

CID:296118

PubChem ID:10655478

Update Time:2025-06-09

Benzothiazole,5-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

- Benzothiazole,5-methyl-2-(methylthio)-
- Benzothiazole, 5-methyl-2-(methylthio)- (7CI,8CI,9CI)
- 5-methyl-2-methyulthiobenzothiazole
- 3622-48-8
- 5-Methyl-2-(methylthio)benzo[d]thiazole
- Inchi： 1S/C9H9NS2/c1-6-3-4-8-7(5-6)10-9(11-2)12-8/h3-5H,1-2H3
- InChI Key： ZQSCHWFUWXOGSH-UHFFFAOYSA-N
- SMILES： S1C(=NC2C=C(C)C=CC1=2)SC

Computed Properties

Exact Mass: 195.01777
Monoisotopic Mass: 195.01764164g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 66.4Å²

Experimental Properties

PSA: 12.89

Benzothiazole,5-methyl-2-(methylthio)- Pricemore >>

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Chemenu	CM518973-1g	5-Methyl-2-(methylthio)benzo[d]thiazole	3622-48-8	97%	1g	$***	2023-05-30
Alichem	A059003703-5g	5-Methyl-2-(methylthio)benzo[d]thiazole	3622-48-8	97%	5g	$781.22	2023-09-02
Alichem	A059003703-10g	5-Methyl-2-(methylthio)benzo[d]thiazole	3622-48-8	97%	10g	$1055.25	2023-09-02
Alichem	A059003703-25g	5-Methyl-2-(methylthio)benzo[d]thiazole	3622-48-8	97%	25g	$1656.24	2023-09-02